Cas no 126686-73-5 ((Boc-D-Cys-OH)2 disulfide dihydrate)

• Product Name: (Boc-D-Cys-OH)2 disulfide dihydrate
• CAS No: 126686-73-5
• MF: C₁₆H₂₈N₂O₈S₂
• MW: 440.532122612
• CID: 4584397
• Update Time: 2025-06-07

(Boc-D-Cys-OH)2 disulfide dihydrate Chemical and Physical Properties

Names and Identifiers

• (Boc-D-Cys-OH)2 disulfide dihydrate

• Inchi： 1S/C16H28N2O8S2/c1-15(2,3)25-13(23)17-9(11(19)20)7-27-28-8-10(12(21)22)18-14(24)26-16(4,5)6/h9-10H,7-8H2,1-6H3,(H,17,23)(H,18,24)(H,19,20)(H,21,22)/t9-,10-/m1/s1
• InChI Key： MHDQAZHYHAOTKR-NXEZZACHSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@@H](C(O)=O)CSSC[C@H](C(O)=O)NC(=O)OC(C)(C)C

Additional information on (Boc-D-Cys-OH)2 disulfide dihydrate

(Boc-D-Cys-OH)2 disulfide dihydrate (CAS No. 126686-73-5): A Comprehensive Overview

(Boc-D-Cys-OH)2 disulfide dihydrate, with the CAS number 126686-73-5, is a synthetic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is a dihydrate form of a disulfide bridge between two Boc-protected D-cysteine residues. The unique structure and properties of (Boc-D-Cys-OH)2 disulfide dihydrate make it an essential reagent in various scientific applications, particularly in the synthesis of peptides and proteins.

The chemical formula of (Boc-D-Cys-OH)2 disulfide dihydrate is C18H34N2O8S2·2H2O, and its molecular weight is approximately 490.59 g/mol. The compound is characterized by its high purity and stability, which are crucial for its use in sensitive laboratory experiments. The Boc (tert-butyloxycarbonyl) protecting group on the amino terminus of the D-cysteine residues ensures that the compound remains inert under mild conditions, allowing for precise manipulation during chemical reactions.

In recent years, the role of disulfide bonds in protein structure and function has been extensively studied. Disulfide bonds play a critical role in stabilizing protein tertiary structures and are often involved in the formation of active sites in enzymes. The ability to synthesize and manipulate disulfide-containing peptides and proteins is therefore of great importance in both academic research and industrial applications. (Boc-D-Cys-OH)2 disulfide dihydrate serves as a valuable tool in this context, enabling researchers to create custom peptides with specific disulfide linkages.

The synthesis of (Boc-D-Cys-OH)2 disulfide dihydrate involves several steps, including the protection of the amino group with Boc, the formation of the disulfide bond between two cysteine residues, and the final hydration step to form the dihydrate. These steps require careful control of reaction conditions to ensure high yield and purity. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible to researchers worldwide.

In pharmaceutical research, (Boc-D-Cys-OH)2 disulfide dihydrate has found applications in the development of novel therapeutic agents. For example, peptides containing disulfide bonds are being explored as potential drugs for treating various diseases, including cancer and neurodegenerative disorders. The ability to precisely control the formation and stability of these disulfide bonds is crucial for optimizing the pharmacological properties of these peptides.

One notable area of research involves the use of (Boc-D-Cys-OH)2 disulfide dihydrate in the synthesis of cyclic peptides. Cyclic peptides are known for their enhanced stability and bioavailability compared to their linear counterparts. By incorporating disulfide bonds into these cyclic structures, researchers can further improve their therapeutic potential. Studies have shown that cyclic peptides with well-defined disulfide linkages exhibit improved binding affinity to target proteins and increased resistance to proteolytic degradation.

Beyond its use in peptide synthesis, (Boc-D-Cys-OH)2 disulfide dihydrate has also been employed in the study of protein folding and misfolding. Disulfide bonds are critical for maintaining the correct three-dimensional structure of many proteins, and disruptions in these bonds can lead to protein misfolding diseases such as Alzheimer's and Parkinson's disease. By using this compound as a model system, researchers can gain insights into the mechanisms underlying protein misfolding and develop strategies to prevent or reverse these processes.

In addition to its scientific applications, (Boc-D-Cys-OH)2 disulfide dihydrate has potential industrial uses. For instance, it can be used as a building block in the production of biomaterials with tailored properties. The ability to control the formation of disulfide bonds allows for the creation of materials with specific mechanical strength, elasticity, and biocompatibility. These materials have applications in tissue engineering, drug delivery systems, and other biomedical devices.

The safety profile of (Boc-D-Cys-OH)2 disulfide dihydrate is an important consideration for its widespread use. While it is generally considered safe for laboratory use when proper handling protocols are followed, it is important to note that exposure to high concentrations or prolonged contact may pose health risks. Therefore, researchers should always adhere to standard safety guidelines when working with this compound.

In conclusion, (Boc-D-Cys-OH)2 disulfide dihydrate (CAS No. 126686-73-5) is a versatile compound with a wide range of applications in chemistry, biochemistry, and pharmaceutical research. Its unique properties make it an invaluable tool for studying protein structure and function, developing novel therapeutic agents, and creating advanced biomaterials. As research continues to advance in these fields, the importance of compounds like (Boc-D-Cys-OH)2 disulfide dihydrate will only grow.